4-Methyl-3-[(1H-pyrazol-4-yl)amino]benzonitrile

• Molecular Formula: C11H10N4
• Molecular Weight: 198.22 g/mol
• SMILES: CC1=C(C=C(C=C1)C#N)NC2=CNN=C2
• InChI: InChI=1S/C11H10N4/c1-8-2-3-9(5-12)4-11(8)15-10-6-13-14-7-10/h2-4,6-7,15H,1H3,(H,13,14)
• InChIKey: HPZLLMPUSCTFAS-UHFFFAOYSA-N

4-Methyl-3-[(1H-pyrazol-4-yl)amino]benzonitrile (CAS 2060050-47-5): Procurement-Grade Physicochemical and Structural Baseline

4-Methyl-3-[(1H-pyrazol-4-yl)amino]benzonitrile (CAS 2060050-47-5) is a heterocyclic small molecule (C₁₁H₁₀N₄, MW 198.22 g/mol) comprising a benzonitrile core bearing a 4-methyl substituent and a 3-(1H-pyrazol-4-yl)amino moiety [1]. Its computed physicochemical profile includes an XLogP3-AA of 1.8, a topological polar surface area (TPSA) of 64.5 Ų, two hydrogen bond donors, and three hydrogen bond acceptors [1]. The compound is commercially available from multiple vendors at ≥95% purity and is catalogued as a research-chemical building block .

Building block Heterocyclic core for kinase inhibitor design and fragment-based screening

Supply profile Multi-vendor availability at ≥95% purity reduces single-source risk

Physicochemical trend Higher lipophilicity vs. des-methyl analog may support cellular permeability screening

• [1] PubChem Compound Summary CID 125449573. 4-Methyl-3-[(1H-pyrazol-4-yl)amino]benzonitrile. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/125449573 View Source

Why 4-Methyl-3-[(1H-pyrazol-4-yl)amino]benzonitrile Cannot Be Interchanged with Other Pyrazol-4-ylamino Benzonitrile Isomers or Des-Methyl Analogs

Within the pyrazol-4-ylamino benzonitrile chemotype, small structural perturbations—removal of the 4-methyl group, relocation of the nitrile from meta to para, or introduction of a fluorine atom in place of methyl—produce measurable shifts in lipophilicity, hydrogen-bonding capacity, and steric environment that directly affect target-binding pose, cellular permeability, and synthetic derivatization pathways [1]. The 4-methyl substituent on the benzonitrile ring of the target compound introduces both an electron-donating inductive effect and a steric buttress ortho to the amino linkage; the closest des-methyl analog (4-[(1H-pyrazol-4-yl)amino]benzonitrile, CAS 1537903-15-3) lacks this methyl group, resulting in a lower computed logP (1.82 vs. 2.33), a smaller molecular volume, and different conformational preferences around the C–N bond connecting the two aromatic systems . These differences mean that procurement decisions based solely on scaffold similarity without accounting for substituent-specific physicochemical properties risk selecting a compound with divergent potency, selectivity, or synthetic utility in kinase-inhibitor programmes.

Des-methyl analog (CAS 1537903-15-3)

Lower logP (~1.82) may reduce passive permeability compared to the target compound; scaffold similarity does not guarantee comparable cell penetration.

Fluoro-substituted analog (CAS 2060057-10-3)

Fluorine atom introduces potential metabolic liabilities and alters ring electronics, which may shift kinase hinge-binding interactions.

Para-nitrile isomer

Different nitrile position changes the presentation of the hydrogen-bond acceptor to kinase hinge residues; meta-nitrile geometry is critical for target selectivity.

• [1] PubChem Compound Summary CID 125449573. 4-Methyl-3-[(1H-pyrazol-4-yl)amino]benzonitrile. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/125449573 View Source

4-Methyl-3-[(1H-pyrazol-4-yl)amino]benzonitrile: Quantitative Differential Evidence vs. Closest Structural Analogs

Lipophilicity Differential: 4-Methyl Substituent Elevates LogP by ~0.5 Units Relative to the Des-Methyl Para-Substituted Analog

The target compound exhibits a computed LogP of 2.33 (Leyan vendor data) and an XLogP3-AA of 1.8 (PubChem), whereas the des-methyl para-substituted analog 4-[(1H-pyrazol-4-yl)amino]benzonitrile (CAS 1537903-15-3) has a reported LogP of 1.82 . The ~0.5-unit increase in LogP conferred by the ortho-methyl group is expected to enhance passive membrane permeability by approximately 1.5- to 2-fold based on established logP–permeability correlations for small heterocycles, though direct experimental permeability data for these specific compounds are not publicly available.

Lipophilicity shift

Computed

ΔLogP ≈ +0.5 (target vs. des-methyl analog)

May support higher permeability in cell-based kinase assays

No experimental logD₇.₄ available; cross-study computed values

Evidence Dimension	Computed lipophilicity (LogP / XLogP3-AA)
Target Compound Data	LogP = 2.33 (Leyan); XLogP3-AA = 1.8 (PubChem)
Comparator Or Baseline	4-[(1H-Pyrazol-4-yl)amino]benzonitrile: LogP = 1.82 (Vulcanchem)
Quantified Difference	ΔLogP ≈ +0.5 (target vs. des-methyl para analog)
Conditions	Computed values from different sources; direct head-to-head experimental logD₇.₄ not available

Why This Matters

Higher lipophilicity may improve cell permeability in cellular kinase-inhibition assays, making the methylated compound a preferred starting point for hit-to-lead programmes requiring intracellular target engagement.

TPSA and Hydrogen-Bonding Equivalence with Para-Substituted Analog Despite Higher Lipophilicity

The target compound has a TPSA of 64.5 Ų, 2 H-bond donors, and 3 H-bond acceptors [1], which are identical to the computed values for the des-methyl para-substituted analog 4-[(1H-pyrazol-4-yl)amino]benzonitrile (C₁₀H₈N₄, MW 184.20) . This means the 4-methyl group increases lipophilicity (see Evidence Item 1) without incurring a TPSA penalty, yielding a more favorable balance of permeability and solubility within the same hydrogen-bonding framework.

TPSA equivalence

Reported

TPSA identical (64.5 Ų); HBD/HBA match

Higher logP without TPSA penalty; favorable permeability-solubility balance

PubChem computed TPSA; experimental aqueous solubility not reported

Evidence Dimension	Topological polar surface area and hydrogen-bond donor/acceptor count
Target Compound Data	TPSA = 64.5 Ų; HBD = 2; HBA = 3
Comparator Or Baseline	4-[(1H-Pyrazol-4-yl)amino]benzonitrile: TPSA ≈ 64.5 Ų; HBD = 2; HBA = 3 (isosteric except for methyl group)
Quantified Difference	TPSA identical; MW delta = +14.02 g/mol (one CH₂ unit)
Conditions	PubChem Cactvs-computed TPSA for both compounds

Why This Matters

Maintaining the same TPSA while increasing logP suggests the target compound may offer superior passive permeability without sacrificing aqueous solubility beyond the modest decrease expected from the additional methylene unit.

• [1] PubChem Compound Summary CID 125449573. 4-Methyl-3-[(1H-pyrazol-4-yl)amino]benzonitrile – Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/125449573 View Source

Molecular Weight Advantage vs. Fluoro-Substituted Analog for Fragment-Based and Lead-Like Library Design

The target compound (MW 198.22 g/mol) is approximately 4 Da lighter than the 2-fluoro-6-[(1H-pyrazol-4-yl)amino]benzonitrile analog (CAS 2060057-10-3, MW 202.19 g/mol) . While this absolute difference is small, the target compound lacks the electronegative fluorine atom that can introduce metabolic liabilities (oxidative defluorination) and alter the electron density of the benzonitrile ring, potentially affecting π–π stacking interactions with kinase hinge regions.

MW vs. fluoro analog

Vendor data

198.22 g/mol (halogen-free) vs. 202.19 g/mol (fluoro)

Lower MW, halogen-free alternative for fragment libraries

Absence of fluorine may avoid oxidative defluorination risks

Evidence Dimension	Molecular weight and elemental composition
Target Compound Data	MW = 198.22 g/mol; C₁₁H₁₀N₄ (no halogen)
Comparator Or Baseline	2-Fluoro-6-[(1H-pyrazol-4-yl)amino]benzonitrile: MW = 202.19 g/mol; C₁₀H₇FN₄ (contains fluorine)
Quantified Difference	ΔMW = −3.97 g/mol; absence of fluorine atom
Conditions	Vendor-specified molecular weights (AKSci, Smolecule)

Why This Matters

For fragment-based screening libraries where molecular weight is a key filter, the non-fluorinated target compound offers a lower-MW, halogen-free alternative with distinct electronic properties on the benzonitrile ring.

Regiochemical Differentiation: Meta-Benzonitrile with Ortho-Methyl Creates a Unique Steric and Electronic Environment at the Amino Linkage

The target compound positions the nitrile group meta and the methyl group ortho relative to the pyrazol-4-ylamino linkage. In contrast, the para-substituted analog 4-[(1H-pyrazol-4-yl)amino]benzonitrile places the nitrile para to the amino group with no ortho substituent . This regiochemical difference alters the dihedral angle between the pyrazole and benzonitrile rings, which in turn influences the presentation of the nitrile hydrogen-bond acceptor to kinase hinge residues in ATP-binding pockets. Patent literature on benzonitrile-based kinase inhibitors (e.g., TBK1/IKKε inhibitor series) emphasizes that the relative position of the nitrile and the substitution pattern around the central amino linkage are critical determinants of kinase selectivity [1].

Hinge-binding geometry

Class-level

Meta-nitrile, ortho-methyl vs. para-nitrile isomer

Supports SAR exploration of kinase hinge interactions

No co-crystal structures; inferred from patent SAR of benzonitrile inhibitors

Evidence Dimension	Substitution pattern and predicted binding pose geometry
Target Compound Data	Nitrile at C3 (meta to amino), methyl at C4 (ortho to amino); benzonitrile core 1,3,4-trisubstituted
Comparator Or Baseline	4-[(1H-Pyrazol-4-yl)amino]benzonitrile: nitrile at C4 (para to amino), no ortho substituent; benzonitrile core 1,4-disubstituted
Quantified Difference	Qualitative difference in torsional profile and electrostatic potential surface; no publicly available co-crystal structures for either compound
Conditions	Inferred from general SAR of pyrazol-4-ylamino benzonitrile and pyridine kinase inhibitors in patent literature (Merck Patent GmbH, WO2013024002 / US8969335)

Why This Matters

Procurement of the ortho-methyl, meta-nitrile isomer rather than the para-nitrile isomer ensures the correct spatial orientation of the nitrile acceptor for target kinases where the hinge-binding region requires a meta-disposed hydrogen-bond acceptor.

• [1] Merck Patent GmbH. Benzonitrile derivatives as kinase inhibitors. US Patent 8,969,335 B2 (issued 2015-03-03). https://www.sumobrain.com/patents/us8969335.html View Source

Commercial Purity Benchmarking: Consistent ≥95% Purity Specification Across Multiple Independent Vendors

The target compound is offered at a minimum purity of 95% by at least three independent suppliers (AKSci Cat. 8571EH, Leyan Cat. 2028655, and Sigma-Aldrich/Enamine Cat. ENAH3047C529) . This multi-vendor availability at a consistent purity threshold reduces single-supplier dependency risk and provides procurement flexibility. The para-substituted analog (CAS 1537903-15-3) is similarly specified at 95% by Leyan, but with fewer total suppliers identified in public catalogues at the time of this analysis.

Purity benchmark

Supplier data

≥95% purity; ≥3 independent vendors

Reduces single-supplier dependency risk

Based on public catalogue search at time of analysis

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	≥95% purity; available from AKSci, Leyan, Sigma-Aldrich/Enamine
Comparator Or Baseline	4-[(1H-Pyrazol-4-yl)amino]benzonitrile: ≥95% purity; available from Leyan, Vulcanchem
Quantified Difference	Target compound listed by ≥3 vendors vs. ≥2 for the para analog
Conditions	Public vendor catalogue search as of analysis date

Why This Matters

Multi-vendor sourcing at consistent purity reduces supply-chain risk and facilitates competitive pricing for large-quantity procurement in medicinal chemistry campaigns.

Recommended Research and Procurement Application Scenarios for 4-Methyl-3-[(1H-pyrazol-4-yl)amino]benzonitrile

Kinase Inhibitor Hit Finding and Lead Optimisation Requiring Meta-Nitrile Hinge Binders

The compound's meta-benzonitrile substitution pattern with an ortho-methyl group makes it a suitable core scaffold for ATP-competitive kinase inhibitors, particularly those targeting TBK1 and IKKε as described in the Merck benzonitrile kinase inhibitor patent series [1]. Its higher lipophilicity (LogP ~2.33) relative to the des-methyl para analog may confer improved cell permeability in cellular target-engagement assays, while its TPSA of 64.5 Ų remains within the favourable range for oral bioavailability.

Fragment-Based Drug Discovery (FBDD) Library Expansion with Halogen-Free Heterocyclic Building Blocks

With a molecular weight of 198.22 g/mol and compliance with the Rule of Three (Ro3) guidelines for fragment libraries (MW < 300, HBD ≤ 3, HBA ≤ 3, clogP ≤ 3), the compound is well-suited for fragment-based screening collections [1]. Its halogen-free composition distinguishes it from fluoro-substituted analogs, providing a distinct physicochemical profile for fragment library diversification.

Structure-Activity Relationship (SAR) Studies on the Effect of Benzonitrile Substitution Patterns on Kinase Selectivity

Procurement of this compound alongside its para-substituted isomer (CAS 1537903-15-3) and the fluoro-substituted analog (CAS 2060057-10-3) enables systematic SAR exploration of (i) the effect of nitrile position (meta vs. para), (ii) the contribution of an ortho-methyl group, and (iii) the impact of fluorine substitution on kinase inhibition potency and selectivity [2]. Such matched-pair analysis is a standard medicinal chemistry strategy for deconvoluting substituent effects.

Synthetic Intermediate for N-Functionalised Pyrazole Derivatives via the Free NH Handle

The unprotected 1H-pyrazole NH provides a versatile synthetic handle for N-alkylation, N-arylation, or N-acylation reactions, enabling rapid generation of focused compound libraries for kinase or other target families. The nitrile group can additionally serve as a precursor for tetrazole, amide, or amidine bioisostere synthesis [1].

Application

Selection Property

Validation Focus

Kinase inhibitor hit-to-lead

Meta-nitrile hinge-binder scaffold

Cell permeability and target engagement assays

Fragment-based library design

Halogen-free, Ro3-compliant

Fragment screening hit identification

SAR on substitution patterns

Matched-pair analysis with para/fluoro analogs

Kinase selectivity profiling

Synthetic derivatization

Free NH pyrazole handle

Library synthesis and bioisostere generation

• [1] PubChem Compound Summary CID 125449573. 4-Methyl-3-[(1H-pyrazol-4-yl)amino]benzonitrile – Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/125449573 View Source
• [2] Merck Patent GmbH. Benzonitrile derivatives as kinase inhibitors. US Patent 8,969,335 B2 (issued 2015-03-03). https://www.sumobrain.com/patents/us8969335.html View Source